Cas no 1023812-08-9 (5-bromo-2-(methylthio)pyrimidine-4-carbonitrile)

5-Bromo-2-(methylthio)pyrimidine-4-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with a bromo group at the 5-position, a methylthio moiety at the 2-position, and a cyano group at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The bromo and cyano groups offer reactive sites for further functionalization, while the methylthio substituent enhances stability and influences electronic properties. Its well-defined reactivity profile allows for selective modifications, making it valuable for constructing complex molecular frameworks. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic applications.

5-bromo-2-(methylthio)pyrimidine-4-carbonitrile structure

1023812-08-9 structure

Product Name:5-bromo-2-(methylthio)pyrimidine-4-carbonitrile

CAS No:1023812-08-9

MF:C₆H₄BrN₃S

MW:230.08505821228

CID:5185801

Update Time:2026-03-05

5-bromo-2-(methylthio)pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-bromo-2-(methylthio)pyrimidine-4-carbonitrile
- 4-Pyrimidinecarbonitrile, 5-bromo-2-(methylthio)-
- Inchi： 1S/C6H4BrN3S/c1-11-6-9-3-4(7)5(2-8)10-6/h3H,1H3
- InChI Key： QSEORAMKSVYPIR-UHFFFAOYSA-N
- SMILES： C1(SC)=NC=C(Br)C(C#N)=N1

Computed Properties

Exact Mass: 228.931
Monoisotopic Mass: 228.931
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.9A^2

5-bromo-2-(methylthio)pyrimidine-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM484406-1g	5-Bromo-2-(methylthio)pyrimidine-4-carbonitrile	1023812-08-9	97%	1g	$539	2023-02-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD605764-1g	5-Bromo-2-(methylthio)pyrimidine-4-carbonitrile	1023812-08-9	95%	1g	￥3773.0	2024-04-18
Ambeed	A364166-1g	5-Bromo-2-(methylthio)pyrimidine-4-carbonitrile	1023812-08-9	95%	1g	$550.0	2024-04-26